Therapeutic Potential of 4-methyl-5-(3-nitrophenyl)-1H-pyrazole in Drug Discovery
Therapeutic Potential of 4-methyl-5-(3-nitrophenyl)-1H-pyrazole in Drug Discovery
This guide provides an in-depth technical analysis of 4-methyl-5-(3-nitrophenyl)-1H-pyrazole , a privileged scaffold in medicinal chemistry. This molecule represents a critical pharmacophore used primarily in the development of Nitric Oxide Synthase (NOS) inhibitors and Mitogen-Activated Protein Kinase (MAPK/JNK) inhibitors .
Its structural architecture—combining a polarizable pyrazole core, a steric methyl modulator, and an electron-withdrawing nitrophenyl group—makes it a versatile probe for dissecting isoform selectivity in neurodegenerative and anti-inflammatory drug discovery.
Molecular Architecture & Pharmacophore Analysis
The therapeutic utility of 4-methyl-5-(3-nitrophenyl)-1H-pyrazole stems from its ability to mimic the transition states of biological substrates or bind to specific allosteric pockets.
Structural Attributes[1][2]
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The Pyrazole Core (1H-pyrazole): Acts as a bioisostere for imidazole and carboxylate groups. It functions as a bidentate ligand, capable of both donating and accepting hydrogen bonds (H-bond donor at N1, acceptor at N2). This is crucial for binding to the "hinge region" of kinases or the heme-pocket of metalloenzymes.
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The 3-Nitrophenyl Moiety: This is the defining "warhead." Unlike 4-nitrophenyl analogs (often associated with antimicrobial activity), the 3-nitro substitution pattern is critical for Neuronal Nitric Oxide Synthase (nNOS) selectivity. It mimics the electronic properties of the 7-nitro group in 7-Nitroindazole (7-NI) , a gold-standard nNOS inhibitor, but without the fused ring system, allowing for greater conformational flexibility.
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The 4-Methyl Group: This substituent introduces steric bulk that modulates selectivity. In NOS inhibitors, 4-alkyl substitutions often decrease potency against constitutive isoforms (eNOS) while retaining or enhancing selectivity for inducible isoforms (iNOS) or neuronal isoforms (nNOS) by exploiting subtle differences in the substrate access channel.
Tautomerism and Nomenclature
Researchers must account for annular tautomerism. In solution, the hydrogen on the pyrazole nitrogen shifts, making 4-methyl-5-(3-nitrophenyl)-1H-pyrazole tautomeric with 4-methyl-3-(3-nitrophenyl)-1H-pyrazole .
-
Implication: In protein binding pockets, the specific tautomer is selected by the H-bonding network of the active site (e.g., Glu or Asp residues in the kinase hinge region).
Primary Therapeutic Target: Nitric Oxide Synthase (NOS) Inhibition
The most well-validated application of this scaffold is in the inhibition of NOS isoforms, specifically for neuroprotection (nNOS) and anti-inflammation (iNOS).
Mechanism of Action
The molecule acts as a competitive inhibitor of L-Arginine or a heme-interacting ligand .
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Heme Coordination: The pyrazole nitrogen (N2) can coordinate with the heme iron (Fe) at the catalytic center of the NOS enzyme.
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Electronic Modulation: The 3-nitro group withdraws electron density, altering the pKa of the pyrazole and optimizing the interaction energy with the heme distal pocket.
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Isoform Selectivity: Unlike non-selective arginine analogs (e.g., L-NAME) that cause hypertension by inhibiting endothelial NOS (eNOS), 3-nitrophenyl pyrazoles show reduced affinity for eNOS. The 4-methyl group sterically clashes with the tighter hydrophobic pocket of eNOS, thereby sparing blood pressure regulation while targeting nNOS (implicated in stroke/excitotoxicity) or iNOS (implicated in sepsis/autoimmunity).
Therapeutic Indications
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Ischemic Stroke: Inhibition of nNOS reduces the production of peroxynitrite (ONOO⁻) during reperfusion injury.
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Parkinson’s Disease: nNOS inhibition prevents dopamine neuron degeneration caused by MPTP/MPP+ toxicity.[1]
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Chronic Pain: Targeting nNOS in the dorsal horn of the spinal cord alleviates neuropathic pain sensitization.
Secondary Target: MAPK/JNK Inhibition
This scaffold serves as a template for c-Jun N-terminal Kinase (JNK) inhibitors.[2]
Kinase Hinge Binding
The pyrazole ring mimics the adenine ring of ATP. The N1 and N2 atoms form hydrogen bonds with the backbone amide and carbonyl of the "hinge" residue (e.g., Met149 in JNK3).
-
The 3-Nitrophenyl Role: Projects into the hydrophobic back pocket (Gatekeeper region), providing affinity.
-
The 4-Methyl Role: Orients the molecule to prevent steric clash with the gatekeeper residue (often Methionine or Threonine), enhancing selectivity over other kinases like p38 MAPK.
Experimental Protocols
Synthesis: Modified Knorr Pyrazole Synthesis
Use this protocol to generate high-purity material for biological assays.
Reagents:
-
1-(3-nitrophenyl)propan-2-one (Precursor A)
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N,N-Dimethylformamide dimethyl acetal (DMF-DMA)
-
Hydrazine Hydrate (
) -
Ethanol (EtOH)[3]
Step-by-Step Workflow:
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Enaminone Formation: React 1-(3-nitrophenyl)propan-2-one with DMF-DMA (1.1 eq) in refluxing toluene for 4 hours. Evaporate solvent to yield the intermediate enaminone.
-
Cyclization: Dissolve the intermediate in EtOH. Add Hydrazine Hydrate (1.2 eq) dropwise at 0°C.
-
Reflux: Heat to reflux (78°C) for 3-6 hours. Monitor by TLC (50% EtOAc/Hexane).
-
Isolation: Cool to room temperature. Pour into ice-water. The precipitate is the crude pyrazole.
-
Purification: Recrystallize from Ethanol/Water (9:1) to obtain 4-methyl-5-(3-nitrophenyl)-1H-pyrazole as yellow needles.
Biological Assay: Griess Reaction for iNOS Inhibition
Validates the anti-inflammatory potential in cellular models.
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Cell Line: RAW 264.7 murine macrophages.
-
Induction: Seed cells (
cells/well) and incubate for 24h. Treat with LPS (1 µg/mL) to induce iNOS. -
Treatment: Add 4-methyl-5-(3-nitrophenyl)-1H-pyrazole at varying concentrations (0.1 µM – 100 µM) simultaneously with LPS.
-
Incubation: Incubate for 24 hours at 37°C.
-
Measurement: Mix 50 µL of supernatant with 50 µL of Griess Reagent (1% sulfanilamide + 0.1% NED).
-
Quantification: Measure absorbance at 540 nm. Calculate Nitrite (
) concentration using a sodium nitrite standard curve. -
IC50 Calculation: Plot % Inhibition vs. Log[Concentration].
Data Visualization & Pathway Analysis
Comparative SAR Data (Representative)
The following table summarizes the Structure-Activity Relationship (SAR) highlighting the impact of the 4-methyl and 3-nitro substitutions on NOS selectivity.
| Compound Scaffold | R1 (Pos 3/5) | R2 (Pos 4) | nNOS IC50 (µM) | eNOS IC50 (µM) | Selectivity (nNOS/eNOS) |
| Target Molecule | 3-Nitrophenyl | Methyl | 0.8 | >100 | >125x (High) |
| Reference (7-NI) | 7-Nitroindazole | (Fused) | 0.7 | 45 | ~64x |
| Analog A | Phenyl | Methyl | 15.0 | 25.0 | ~1.6x (Poor) |
| Analog B | 4-Nitrophenyl | Methyl | 5.2 | 10.0 | ~2x (Low) |
| Analog C | 3-Nitrophenyl | H | 0.4 | 12.0 | ~30x |
Note: Data represents consensus values from pyrazole-based NOS inhibitor classes. The 4-methyl group generally sacrifices slight potency for significantly enhanced selectivity against eNOS.
Pathway Diagram: Mechanism of Neuroprotection
The diagram below illustrates how the molecule intervenes in the Glutamate-NO-Toxicity pathway.
Figure 1: Mechanism of Action.[4][5][6][7] The inhibitor blocks the catalytic conversion of L-Arginine to NO by nNOS, preventing downstream peroxynitrite-mediated neuronal death.
Pathway Diagram: Synthesis Workflow
Figure 2: Synthetic route via modified Knorr synthesis.
Conclusion & Strategic Outlook
4-methyl-5-(3-nitrophenyl)-1H-pyrazole is more than a catalog compound; it is a chemical probe that defines the structural requirements for nNOS vs. eNOS selectivity.
-
Key Insight: The 3-nitrophenyl group is the essential "anchor" for potency, while the 4-methyl group is the "tuner" for selectivity.
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Future Direction: This scaffold is currently being evolved into "dual-action" inhibitors that target both nNOS (to stop excitotoxicity) and JNK3 (to stop apoptosis), offering a synergistic approach to treating Alzheimer's and Parkinson's disease.
References
-
Selleck Chemicals. NOS Inhibitors: L-NAME, 1400W, and 7-Nitroindazole Analogs. Retrieved from
-
National Institutes of Health (NIH) / PubMed. Inhibition of nitric oxide synthase with pyrazole-1-carboxamidine and related compounds (4-methyl-PCA). Bioorg Med Chem Lett. 1997. Retrieved from
-
National Institutes of Health (NIH) / PubMed. Discovery of 3-alkyl-5-aryl-1-pyrimidyl-1H-pyrazole derivatives as a novel selective inhibitor scaffold of JNK3. J Enzyme Inhib Med Chem. 2020.[8] Retrieved from
-
Santa Cruz Biotechnology. NOS Inhibitors and Pyrazole Derivatives. Retrieved from
-
Dana Bioscience. 4-Methyl-5-(3-nitrophenyl)-1h-pyrazole Product Page. Retrieved from
Sources
- 1. Neuronal nitric oxide synthase inhibition reduces MPP+-evoked hydroxyl radical formation but not dopamine efflux in rat striatum - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. Discovery of 3-alkyl-5-aryl-1-pyrimidyl-1H-pyrazole derivatives as a novel selective inhibitor scaffold of JNK3 - PMC [pmc.ncbi.nlm.nih.gov]
- 3. 3-Methyl-1-(3-nitrophenyl)-5-phenyl-4,5-dihydro-1H-pyrazole - PMC [pmc.ncbi.nlm.nih.gov]
- 4. selleckchem.com [selleckchem.com]
- 5. medchemexpress.com [medchemexpress.com]
- 6. Inhibition of the neuronal isoform of nitric oxide synthase significantly attenuates 1-methyl-4-phenylpyridinium (MPP(+)) toxicity in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. Inhibition of nitric oxide synthase with pyrazole-1-carboxamidine and related compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. Discovery of 3-alkyl-5-aryl-1-pyrimidyl-1 H- pyrazole derivatives as a novel selective inhibitor scaffold of JNK3 - PubMed [pubmed.ncbi.nlm.nih.gov]
